Cas no 2138422-26-9 (2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine)

• Product Name: 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine
• CAS No: 2138422-26-9
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 6585486
• PubChem ID: 165460143
• Update Time: 2025-06-23

2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-738417
• 2-chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine
• 2138422-26-9
• 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine

• Inchi： 1S/C11H7ClN4/c12-10-8(3-1-4-13-10)9-7-15-16-6-2-5-14-11(9)16/h1-7H
• InChI Key： LFRZCXJJXSEMJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 230.0359239g/mol
• Monoisotopic Mass: 230.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine

Research Brief on 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine (CAS: 2138422-26-9): Recent Advances and Applications

The compound 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine (CAS: 2138422-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a pyrazolo[1,5-a]pyrimidine core linked to a chloropyridine moiety, exhibits unique physicochemical properties that make it an attractive candidate for targeting various biological pathways. Recent studies have explored its applications in kinase inhibition, particularly in the context of oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), specifically CDK4/6, which are critical regulators of the cell cycle. The researchers synthesized a series of derivatives based on the 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine scaffold and evaluated their biological activity. The lead compound exhibited nanomolar potency against CDK4/6, with excellent selectivity over other kinases. Structural analysis revealed that the chloro-substituted pyridine ring plays a crucial role in binding to the ATP pocket of CDK6, while the pyrazolopyrimidine moiety contributes to overall stability and solubility.

In addition to its kinase inhibition properties, recent research has highlighted the compound's potential in modulating protein-protein interactions (PPIs). A 2024 Nature Communications paper reported the development of small-molecule disruptors of the MDM2-p53 interaction using 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine as a starting point. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in derivatives with improved pharmacokinetic properties and in vivo efficacy in xenograft models of p53-dependent cancers.

The synthetic accessibility of 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine has also been a focus of recent investigations. A novel one-pot synthesis method published in Organic Letters (2024) significantly improved the yield and purity of the compound, making it more amenable to large-scale production. This methodological advancement is particularly relevant for medicinal chemistry applications where rapid access to diverse analogs is essential for lead optimization.

From a drug development perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been systematically evaluated in recent preclinical studies. While the parent compound shows moderate metabolic stability, strategic modifications at the 5-position of the pyrazolo[1,5-a]pyrimidine ring have led to derivatives with enhanced pharmacokinetic profiles. These findings, reported in the European Journal of Medicinal Chemistry (2024), provide valuable insights for future structure-based drug design efforts.

Looking forward, the unique structural features of 2-Chloro-3-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridine continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a fluorescent probe for biological imaging. The compound's versatility and demonstrated biological activity across multiple target classes position it as a promising scaffold for future therapeutic development in oncology, inflammation, and beyond.